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Compound of Interest

Compound Name: Azomethane

Cat. No.: B1219989 Get Quote

For Immediate Release

This guide provides a comprehensive comparison of the physicochemical and safety properties

of azomethane, cross-referencing data from three major chemical databases: PubChem, the

National Institute of Standards and Technology (NIST) Chemistry WebBook, and ChemSpider.

This document is intended to serve as a valuable resource for researchers, scientists, and drug

development professionals by consolidating key information and providing clarity on data

consistency across these platforms.

Summary of Azomethane Properties
Azomethane (C₂H₆N₂) is a flammable gas at standard conditions and is known for its role as a

source of methyl radicals in laboratory settings.[1] It exists as cis- and trans-isomers, with the

trans-isomer being more stable. The following table summarizes the key physical and chemical

properties of azomethane as reported in PubChem, the NIST Chemistry WebBook, and

ChemSpider.
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Property PubChem
NIST Chemistry
WebBook

ChemSpider

CAS Number 503-28-6[2] 503-28-6 503-28-6[1]

PubChem CID 10421[1] - -

ChemSpider ID - - 9992[1]

Molecular Formula C₂H₆N₂[2] C₂H₆N₂ C₂H₆N₂[1]

Molar Mass 58.08 g/mol [2] 58.08 g/mol 58.084 g·mol⁻¹[1]

Appearance
Colorless to pale

yellow gas[1]
- -

Boiling Point (trans) 1.5 °C[1] - 1.5 °C[1]

Melting Point (trans) -78 °C[1] - -78 °C[1]

Boiling Point (cis) 95 °C[1] - 95 °C[1]

Melting Point (cis) -66 °C[1] - -66 °C[1]

GHS Pictograms
Flammable,

Compressed Gas[2]
- Flammable[1]

GHS Hazard

Statements

H220: Extremely

flammable gas, H280:

Contains gas under

pressure; may

explode if heated[2]

- H220[1]

Experimental Protocol: Thermal Decomposition of
Azomethane
The thermal decomposition of azomethane is a well-studied unimolecular reaction that serves

as a clean source of methyl radicals. The following protocol is a synthesis of procedures

described in the literature for studying its kinetics.[3][4]

Objective: To determine the rate constant of the thermal decomposition of azomethane.
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Apparatus:

High-vacuum line

Pyrex reaction vessel of known volume

Electric furnace with temperature controller

Pressure transducer or manometer

Gas chromatograph (GC) or mass spectrometer (MS) for product analysis

Procedure:

Sample Preparation: Azomethane is purified by fractional distillation in a vacuum line to

remove any impurities.[3]

Reaction Setup: The Pyrex reaction vessel is evacuated to a high vacuum. The furnace is

preheated to the desired reaction temperature (typically in the range of 290-340°C).[3][5]

Initiation of Reaction: A known initial pressure of azomethane is introduced into the heated

reaction vessel.

Data Acquisition: The total pressure in the reaction vessel is monitored over time using a

pressure transducer or manometer. The increase in pressure is due to the formation of

nitrogen gas and ethane.

Product Analysis: At the end of the experiment, the reaction mixture is quenched by cooling

and the products are analyzed using GC or MS to determine the composition of the final gas

mixture.[4]

Data Analysis: The rate of decomposition can be determined by monitoring the rate of

nitrogen formation.[4] The first-order rate constant (k) is then calculated from the pressure-

time data.

Visualizing the Decomposition Pathway
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The thermal decomposition of azomethane proceeds through a radical mechanism. The initial

step involves the homolytic cleavage of the C-N bonds, generating two methyl radicals and a

molecule of nitrogen. The highly reactive methyl radicals can then combine to form ethane.

Azomethane
(CH₃-N=N-CH₃)

Transition StateHeat (Δ) 2 Methyl Radicals (2 CH₃•)
+ Nitrogen (N₂)

Decomposition Ethane (C₂H₆)Radical Combination

Click to download full resolution via product page

Figure 1. Thermal decomposition pathway of azomethane.

Experimental Workflow for Kinetic Analysis
The following diagram illustrates the typical workflow for studying the kinetics of azomethane's

thermal decomposition.
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Figure 2. Workflow for kinetic analysis of azomethane decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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